Cas no 45015-91-6 (Butanedioic acid,2-(propylthio)-)
45015-91-6 structure
Product Name:Butanedioic acid,2-(propylthio)-
CAS No:45015-91-6
MF:C7H12O4S
MW:192.232781410217
CID:332857
PubChem ID:351194
Update Time:2025-04-19
Butanedioic acid,2-(propylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-(propylthio)-
- 2-propylsulfanylbutanedioic acid
- SCHEMBL8926873
- NSC519507
- 45015-91-6
- NSC-519507
- 2-(Propylsulfanyl)butanedioic acid
- DTXSID20325828
-
- Inchi: 1S/C7H12O4S/c1-2-3-12-5(7(10)11)4-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
- InChI Key: VSXFXFSHZGLCKR-UHFFFAOYSA-N
- SMILES: S(CCC)C(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 192.04563003g/mol
- Monoisotopic Mass: 192.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 99.9Ų
Butanedioic acid,2-(propylthio)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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